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Compound of Interest

Compound Name: trans-2-Butenal diethyl acetal

CAS No.: 10602-34-3

Cat. No.: B082193

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of trans-2-Butenal diethyl acetal
(also known as trans-crotonaldehyde diethyl acetal), a versatile C4 synthon in organic

chemistry. The document details its chemical and physical properties, provides an in-depth,

step-by-step synthesis protocol based on the acid-catalyzed acetalization of trans-2-butenal,

and explores its significant applications, particularly as a carbonyl protecting group and an

intermediate in the synthesis of complex molecules like the antibiotic erythromycin. Safety,

handling, and storage protocols are also discussed to ensure its proper use in a research and

development setting. This guide is intended to serve as an essential resource for professionals

in organic synthesis and drug discovery, offering both foundational knowledge and practical,

actionable insights.

Chemical Identity and Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b082193#bc-rfq
https://www.benchchem.com/product/b082193/docs?utm_src=pdf-body#a-comprehensive-guide-to-trans-2-butenal-diethyl-acetal-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


trans-2-Butenal diethyl acetal is a valuable reagent in organic synthesis, primarily used as a

stable, protected form of the reactive α,β-unsaturated aldehyde, trans-2-butenal

(crotonaldehyde). Its acetal functionality renders the aldehyde group inert to a variety of

nucleophilic and basic conditions, allowing for selective transformations on other parts of a

molecule.

Chemical Identifiers
Identifier Value

CAS Number 63511-92-2[1][2][3][4][5]

IUPAC Name (E)-1,1-diethoxybut-2-ene[4]

Synonyms
trans-Crotonaldehyde diethyl acetal, (2E)-1,1-

diethoxybut-2-ene

Molecular Formula C₈H₁₆O₂[1][4]

Molecular Weight 144.21 g/mol [1][2][3]

Linear Formula CH₃CH=CHCH(OC₂H₅)₂[2][3]

InChI Key ZUMISMXLQDKQDS-QPJJXVBHSA-N[2][3]

Physicochemical Data
The physical properties of trans-2-Butenal diethyl acetal are critical for its handling,

purification, and use in reactions. It is a flammable liquid under standard conditions.[3]

Property Value Source

Boiling Point 146-150 °C [2][6]

Density 0.831 g/mL at 25 °C [2][3][6]

Refractive Index (n20/D) 1.412 [2][3][6]

Flash Point 34 °C (93.2 °F) - closed cup [3]
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Principle of Acetalization
The synthesis of trans-2-Butenal diethyl acetal is a classic example of acetal formation, a

reversible acid-catalyzed reaction. The process involves the reaction of an aldehyde (trans-2-

butenal) with an excess of an alcohol (ethanol) in the presence of an acid catalyst. The

mechanism proceeds via the protonation of the carbonyl oxygen, followed by nucleophilic

attack by ethanol to form a hemiacetal. A second ethanol molecule then displaces a protonated

hydroxyl group (as water), forming the stable diethyl acetal.

To drive the equilibrium towards the acetal product, it is crucial to remove the water formed

during the reaction, typically through azeotropic distillation. Various acid catalysts can be

employed, with methanesulfonic acid being an effective option.[2][7]

Detailed Experimental Protocol
This protocol is adapted from established methods for acetalization.[2][7]

Materials:

trans-2-Butenal (Crotonaldehyde)

Ethanol (absolute)

Methanesulfonic acid (catalyst)

Sodium bicarbonate (aqueous solution, for neutralization)

Anhydrous sodium sulfate (for drying)

Diethyl ether or similar extraction solvent

Dean-Stark apparatus or soxhlet with drying agent

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine trans-2-butenal and a molar excess of absolute ethanol (e.g., a 1:6 molar ratio

of aldehyde to alcohol).[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b082193/docs?utm_src=pdf-body#a-comprehensive-guide-to-trans-2-butenal-diethyl-acetal-properties-synthesis-and-applications
https://www.sigmaaldrich.com/TW/zh/product/aldrich/442003
https://www.researchgate.net/publication/289440753_Synthesis_of_trans-2-butenal_diethyl_acetal_catalyzed_by_methylsufonic_acid_or_methylsulfonate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/442003
https://www.researchgate.net/publication/289440753_Synthesis_of_trans-2-butenal_diethyl_acetal_catalyzed_by_methylsufonic_acid_or_methylsulfonate
https://www.researchgate.net/publication/289440753_Synthesis_of_trans-2-butenal_diethyl_acetal_catalyzed_by_methylsufonic_acid_or_methylsulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst Addition: Add a catalytic amount of methanesulfonic acid (e.g., 0.5-0.8 mL for a ~1

mole scale reaction) to the mixture.[7]

Reaction Execution: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap

as an azeotrope with the solvent, driving the reaction to completion. Monitor the reaction

progress by observing the cessation of water collection. The reaction is typically complete

within 1-2 hours.[7]

Workup: Cool the reaction mixture to room temperature. Carefully neutralize the acid catalyst

by washing the mixture with a saturated aqueous solution of sodium bicarbonate until

effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel and extract the product into diethyl

ether. Wash the combined organic layers with brine.[8]

Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator.[8]

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield the final trans-2-Butenal diethyl acetal.
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Synthesis Stage

Workup & Purification Stage

1. Combine Reactants
(trans-2-Butenal, Ethanol)

2. Add Acid Catalyst
(Methanesulfonic Acid)

3. Reflux with Water Removal
(Dean-Stark Trap)

4. Cool & Neutralize
(aq. NaHCO3)

Reaction Complete

5. Solvent Extraction
(e.g., Diethyl Ether)

6. Dry & Concentrate
(Na2SO4, Rotary Evaporator)

7. Fractional Distillation

Pure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of trans-2-Butenal diethyl acetal.
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Applications in Organic Synthesis & Drug
Development
The primary utility of trans-2-Butenal diethyl acetal lies in its function as a protected

aldehyde. Acetals are stable in basic and neutral media, making them excellent protecting

groups for carbonyls while other chemical transformations are performed.[2]

Key Role as a Synthetic Intermediate
A notable application in the field of drug development is its use as an intermediate in the

synthesis of antibiotics. For instance, it is a precursor in the preparation of (2S,3S)-epoxybutan-

1-ol, a key chiral building block for the synthesis of erythromycin.[2][9]

Utility in C-C Bond Formation
As a derivative of an α,β-unsaturated carbonyl, the core structure of trans-2-Butenal diethyl
acetal is a versatile C4 synthon. While the acetal group itself is unreactive under many

conditions, the vinyl ether moiety can undergo specific reactions. More commonly, the acetal is

deprotected back to the reactive aldehyde at a later synthetic stage, allowing for its

participation in reactions such as:

Michael Additions: As an α,β-unsaturated system.

Wittig and Horner-Wadsworth-Emmons Reactions: To extend the carbon chain.

Reductions and Oxidations: At the aldehyde or alkene.

Synthetic Pathways

trans-2-Butenal
diethyl acetal

Deprotection
(Acidic Hydrolysis)Key Step

Intermediate for
Erythromycin Synthesis

Direct Use

trans-2-Butenal
(Crotonaldehyde)

Further Functionalization
(e.g., Michael Addition, Wittig)

Unmasked Reactivity
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Click to download full resolution via product page

Caption: Key synthetic applications of trans-2-Butenal diethyl acetal.

Safety, Handling, and Storage
Proper handling and storage are paramount due to the hazardous nature of this compound.

Hazard Identification
trans-2-Butenal diethyl acetal is classified as a flammable liquid and can cause skin and

serious eye irritation.[3][6] It may also cause respiratory irritation.[3]

Hazard Statement Code

Flammable liquid and vapor H226

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Handling and Personal Protective Equipment (PPE)
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[10]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and explosion-proof equipment.[10][11]

PPE: Wear appropriate protective gloves, clothing, and eye/face protection (safety goggles

and face shield).[3][6] A respirator with a suitable filter (e.g., type ABEK) is recommended for

handling larger quantities or in case of insufficient ventilation.[3]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][11]

Peroxide Formation: This material may form explosive peroxides upon prolonged storage,

especially when exposed to air and light.[11] It should be stored under an inert atmosphere
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(e.g., nitrogen) and protected from light.[11]

Incompatibilities: Keep away from strong acids, bases, oxidizing agents, and reducing

agents.[11]

Conclusion
trans-2-Butenal diethyl acetal, identified by CAS number 63511-92-2, is a fundamentally

important reagent in modern organic synthesis. Its primary role as a stable, protected form of

crotonaldehyde allows for intricate synthetic strategies that would otherwise be complicated by

the aldehyde's reactivity. The straightforward, acid-catalyzed synthesis makes it readily

accessible for laboratory use. Its documented application as a key intermediate in the synthesis

of complex molecules like erythromycin underscores its value to the pharmaceutical and drug

development industries. Adherence to strict safety and handling protocols is essential due to its

flammability and potential to form explosive peroxides. This guide serves as a foundational

technical resource, providing the necessary data and protocols for the effective and safe

utilization of this versatile chemical building block.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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